5-Methyl-2-(3-methylbut-2-enoxy)pyrimidine

• IUPAC Name: 5-methyl-2-(3-methylbut-2-enoxy)pyrimidine
• InChI: InChI=1S/C10H14N2O/c1-8(2)4-5-13-10-11-6-9(3)7-12-10/h4,6-7H,5H2,1-3H3
• InChI Key: JKSZFYMTPGRLQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OCC=C(C)C
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol

Description

“5-Methyl-2-(3-methylbut-2-enoxy)pyrimidine” is a complex organic compound. It belongs to the class of pyrimidines, which are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. Pyrimidines are known to exhibit a wide range of biological activities, including antiproliferative, antimicrobial, anti-inflammatory, and analgesic effects.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves the reaction of acetyl aminopyrimidines with carboxylic anhydrides or acid chlorides. When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido [2,3- d ]pyrimidin-5-one derivatives.

Future Directions

Pyridopyrimidines and other N-heterocycles are of great interest due to their biological potential. They are present in relevant drugs and have been studied in the development of new therapies. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.